Cas no 17066-96-5 (Pyrazinium, 1-methyl-)
Pyrazinium, 1-methyl- structure
Product Name:Pyrazinium, 1-methyl-
CAS No:17066-96-5
MF:C5H7N2
MW:95.1224806308746
CID:1352870
PubChem ID:1201427
Update Time:2025-04-20
Pyrazinium, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazinium, 1-methyl-
- 1-methylpyrazin-1-ium
- AC-907/25004459
- 17066-96-5
- DTXSID20360895
-
- Inchi: 1S/C5H7N2/c1-7-4-2-6-3-5-7/h2-5H,1H3/q+1
- InChI Key: BSNHVVCFZSILST-UHFFFAOYSA-N
- SMILES: [N+]1(C=CN=CC=1)C
Computed Properties
- Exact Mass: 95.06101
- Monoisotopic Mass: 95.060923232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 48
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 16.8Ų
Experimental Properties
- PSA: 16.77
Pyrazinium, 1-methyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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